Cas no 2091139-84-1 (2-Cyclohexyl-3,3-dimethylmorpholine)

• Product Name: 2-Cyclohexyl-3,3-dimethylmorpholine
• CAS No: 2091139-84-1
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5722193
• PubChem ID: 121207445
• Update Time: 2025-06-11

2-Cyclohexyl-3,3-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• F2147-3674
• 2091139-84-1
• 2-cyclohexyl-3,3-dimethylmorpholine
• AKOS026716596
• 2-Cyclohexyl-3,3-dimethylmorpholine

• Inchi： 1S/C12H23NO/c1-12(2)11(14-9-8-13-12)10-6-4-3-5-7-10/h10-11,13H,3-9H2,1-2H3
• InChI Key： SVHCVYJEWJWYKU-UHFFFAOYSA-N
• SMILES： O1CCNC(C)(C)C1C1CCCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-Cyclohexyl-3,3-dimethylmorpholine

Introduction to 2-Cyclohexyl-3,3-dimethylmorpholine (CAS No. 2091139-84-1) in Modern Chemical and Pharmaceutical Research

2-Cyclohexyl-3,3-dimethylmorpholine, identified by the chemical identifier CAS No. 2091139-84-1, represents a compound of significant interest in the realm of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative combines the structural motifs of cyclohexane and morpholine, presenting a unique scaffold that has garnered attention for its potential applications in drug design and development. The compound's distinct stereochemistry, characterized by the presence of two methyl groups at the 3-position of the morpholine ring, contributes to its intriguing pharmacological profile.

The synthesis and characterization of 2-Cyclohexyl-3,3-dimethylmorpholine have been subjects of extensive research, particularly due to its structural resemblance to known bioactive molecules. The morpholine core is a privileged scaffold in medicinal chemistry, frequently incorporated into drugs due to its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. The introduction of bulky cyclohexyl and dimethyl substituents further tailors the physicochemical properties of the molecule, making it a promising candidate for exploring novel therapeutic avenues.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Cyclohexyl-3,3-dimethylmorpholine and biological targets. Studies have indicated that this compound exhibits moderate affinity for certain ion channels and G-protein coupled receptors (GPCRs), suggesting its potential as an allosteric modulator or a scaffold for further derivatization. The cyclohexyl group, in particular, has been shown to influence the compound's conformational flexibility, which is critical for binding efficacy.

One of the most compelling aspects of 2-Cyclohexyl-3,3-dimethylmorpholine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop libraries of analogs with tailored pharmacological properties. For instance, modifications at the cyclohexyl ring or the morpholine nitrogen have led to compounds with enhanced potency or selectivity against specific disease targets. This adaptability underscores the importance of CAS No. 2091139-84-1 as a key intermediate in drug discovery pipelines.

The exploration of 2-Cyclohexyl-3,3-dimethylmorpholine has also intersected with emerging fields such as chemical biology and synthetic lethality. By investigating its interactions with cellular pathways, scientists have uncovered insights into disease mechanisms and potential therapeutic strategies. For example, studies suggest that derivatives of this compound may interfere with protein-protein interactions involved in cancer progression or neurodegenerative disorders. Such findings highlight the compound's significance beyond mere structural novelty.

From a synthetic perspective, 2-Cyclohexyl-3,3-dimethylmorpholine exemplifies the elegance of organic chemistry in constructing complex molecular architectures. The synthesis typically involves multi-step reactions that showcase strategic bond formations and stereocontrol techniques. Recent methodologies have focused on improving yields and reducing environmental impact through catalytic processes or green chemistry principles. These advancements not only enhance the accessibility of CAS No. 2091139-84-1 but also align with broader sustainability goals in pharmaceutical manufacturing.

The pharmacokinetic profile of 2-Cyclohexyl-3,3-dimethylmorpholine is another area of active investigation. Preclinical studies have provided valuable data on its absorption, distribution, metabolism, excretion (ADME) properties. The compound's moderate lipophilicity and favorable solubility profile make it an attractive candidate for oral administration or formulation into other delivery systems. Further research is needed to optimize these parameters for clinical translation.

In conclusion,2-Cyclohexyl-3,3-dimethylmorpholine (CAS No.2091139-84-1) stands as a testament to the innovative potential inherent in structurally diverse chemical entities. Its unique combination of features makes it a valuable asset in pharmaceutical research, offering opportunities for therapeutic intervention across multiple disease areas. As our understanding of biological systems continues to evolve,2-Cyclohexyl,3,3-dimethylmorpholine will undoubtedly play an increasingly pivotal role in shaping future treatments.